Cas no 1426290-71-2 ({[1-(2,3,4-Trifluorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride)

• Product Name: {[1-(2,3,4-Trifluorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride
• CAS No: 1426290-71-2
• MF: C₈H₇ClF₃N₅
• MW: 265.622889757156
• MDL: MFCD24387600
• CID: 5043104
• PubChem ID: 72716172
• Update Time: 2025-10-04

{[1-(2,3,4-Trifluorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[1-(2,3,4-trifluorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride
• [1-(2,3,4-trifluorophenyl)tetrazol-5-yl]methanamine;hydrochloride
• {[1-(2,3,4-Trifluorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride

• MDL： MFCD24387600
• Inchi： 1S/C8H6F3N5.ClH/c9-4-1-2-5(8(11)7(4)10)16-6(3-12)13-14-15-16;/h1-2H,3,12H2;1H
• InChI Key： LZXFUJDVRDXMCY-UHFFFAOYSA-N
• SMILES： Cl.FC1C(=C(C=CC=1N1C(CN)=NN=N1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• Topological Polar Surface Area: 69.6

Additional information on {[1-(2,3,4-Trifluorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride

Recent Advances in the Study of {[1-(2,3,4-Trifluorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride (CAS: 1426290-71-2)

The compound {[1-(2,3,4-Trifluorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride (CAS: 1426290-71-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrazole ring and trifluorophenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) described an improved synthetic method that enhances yield and purity, making it more feasible for large-scale production. The study highlighted the importance of the trifluorophenyl group in enhancing the compound's metabolic stability and bioavailability, which are critical factors for its pharmaceutical applicability.

Pharmacological evaluations have revealed that {[1-(2,3,4-Trifluorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its high affinity for GABA_A receptors, suggesting potential applications in the treatment of neurological disorders such as anxiety and epilepsy. Furthermore, its unique chemical structure allows for selective binding, minimizing off-target effects and reducing the likelihood of adverse side effects.

Another significant finding comes from a recent preclinical study investigating the compound's anti-inflammatory properties. Researchers found that it effectively inhibits the production of pro-inflammatory cytokines, making it a candidate for the development of new anti-inflammatory drugs. The study also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and a relatively long half-life, which are advantageous for therapeutic use.

In addition to its therapeutic potential, {[1-(2,3,4-Trifluorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride has been explored for its role in chemical biology as a tool compound. Its ability to selectively bind to certain protein targets has made it valuable for studying protein-ligand interactions and for the development of new assays in drug discovery. This dual utility as both a therapeutic agent and a research tool underscores its importance in the field.

Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility and formulation stability need to be addressed to advance it to clinical trials. However, ongoing research is actively working to overcome these hurdles, with several patents filed in the past year for novel formulations and derivatives of the compound.

In conclusion, {[1-(2,3,4-Trifluorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride (CAS: 1426290-71-2) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its unique structural features and broad pharmacological profile make it a valuable candidate for further development. Continued research and optimization will be essential to fully realize its potential in therapeutic applications and beyond.